Cas no 90176-80-0 (4-Fluoro-2-(trifluoromethyl)benzaldehyde)

4-Fluoro-2-(trifluoromethyl)benzaldehyde structure
90176-80-0 structure
Product Name:4-Fluoro-2-(trifluoromethyl)benzaldehyde
CAS No:90176-80-0
MF:C8H4F4O
MW:192.110376358032
MDL:MFCD00061313
CID:61377
PubChem ID:522940
Update Time:2024-10-26

4-Fluoro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-(trifluoromethyl)benzaldehyde
    • 4-fluoro-2-trifluoromethyl benzaldehyde
    • 5-Fluoro-2-formylbenzotrifluoride
    • Benzaldehyde, 4-fluoro-2-(trifluoromethyl)-
    • 2-Trifluoromethyl-4-fluorobenzaldehyde
    • 2-(Trifluoromethyl)-4-fluorobenzaldehyde
    • 4-fluoro-2-trifluoromethylbenzaldehyde
    • 4-Fluoro-2-trifluoromethyl-benzaldehyde
    • NONOHEMDNFTKCZ-UHFFFAOYSA-N
    • ALPHA,ALPHA,ALPHA,4-TETRAFLUORO-O-TOLUALDEHYDE
    • PubChem4241
    • KSC487Q2T
    • PARAGOS 530044
    • CL8355
    • SBB063664
    • 4-Fluoro-2-(trifluoromethyl)benzaldehyde (ACI)
    • 4-fluoro-2-(trifluormethyl)benzaldehyde
    • DTXCID60286207
    • 4-fluoro-2-(trifluromethyl) benzaldehyde
    • DTXSID10335118
    • PS-8339
    • 4-fluoro-2 trifluoromethyl-benzaldehyde
    • AKOS005064086
    • SCHEMBL333114
    • 90176-80-0
    • F0544
    • 2-TRIFLUOROMETHOXY-4-FLUOROBENZALDEHYDE
    • 4-Fluoro-2-(trifluoromethyl )benzaldehyde
    • 4-Fluoro-2-(trifluoromethyl)benzaldehyde, 98%
    • SY016227
    • MFCD00061313
    • Z1203162013
    • AC-3853
    • CS-W015827
    • EN300-113072
    • MDL： MFCD00061313
    • Inchi： 1S/C8H4F4O/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-4H
    • InChI Key： NONOHEMDNFTKCZ-UHFFFAOYSA-N
    • SMILES： O=CC1C(C(F)(F)F)=CC(F)=CC=1
    • BRN： 5932091

Computed Properties

  • Exact Mass: 192.02000
  • Monoisotopic Mass: 192.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: liquid
  • Density: 1.408 g/mL at 25 °C(lit.)
  • Boiling Point: 114 °C(lit.)
  • Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
  • Refractive Index: n20/D 1.452(lit.)
  • PSA: 17.07000
  • LogP: 2.65700
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

4-Fluoro-2-(trifluoromethyl)benzaldehyde Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1989 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R36/37/38
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：Storage temperature 2-8 ℃, argon filled storage

4-Fluoro-2-(trifluoromethyl)benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-Fluoro-2-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F810288-25g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0 95%
25g
 536.00 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
436097-1G
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0 98%
1G
 370.73 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
436097-5G
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0 98%
5G
 1227.71 2021-05-17
TRC
F498655-1g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0
1g
 $ 50.00 2022-06-05
TRC
F498655-5g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0
5g
 $ 65.00 2022-06-05
TRC
F498655-25g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0
25g
 $ 110.00 2022-06-05
TRC
F498655-50g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0
50g
 $230.00 2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R016855-1g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0 98%
1g
 ￥29 2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R016855-5g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0 98%
5g
 ￥112 2024-05-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F84120-1g
4-Fluoro-2-(trifluoromethyl)benzaldehyde
 90176-80-0 95%
1g
 ¥30.0 2023-09-07

4-Fluoro-2-(trifluoromethyl)benzaldehyde Production Method

Production Method 1

40161-55-5 40161-55-5
90176-80-0 90176-80-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  0.5 s, -30 °C
1.2 Solvents: Tetrahydrofuran ;  0.5 h, -30 °C
1.3 Reagents: Citric acid Solvents: Water ;  0 °C
Reference
Flow Chemistry on Multigram Scale: Continuous Synthesis of Boronic Acids within 1 s
Hafner, Andreas; Meisenbach, Mark; Sedelmeier, Joerg, Organic Letters, 2016, 18(15), 3630-3633

Production Method 2

40161-55-5 40161-55-5
90176-80-0 90176-80-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; 2 h, rt; rt → 15 °C
1.2 15 °C; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  0.5 h, rt
Reference
Synthesis of 4-amino-2-(trifluoromethyl)benzonitrile-an intermediate for bicalutamide
Xie, Yuan; Chen, Hong-bo; Zhang, Tong-bin, Jingxi Huagong Zhongjianti, 2012, 42(5), 40-42

4-Fluoro-2-(trifluoromethyl)benzaldehyde Raw materials

4-Fluoro-2-(trifluoromethyl)benzaldehyde Preparation Products

4-Fluoro-2-(trifluoromethyl)benzaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90176-80-0)4-Fluoro-2-(trifluoromethyl)benzaldehyde
Order Number:sfd3942
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90176-80-0)4-氟-2-三氟甲基苯甲醛
Order Number:LE2890252
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

4-Fluoro-2-(trifluoromethyl)benzaldehyde Related Literature

Related Categories

90176-80-0 (4-Fluoro-2-(trifluoromethyl)benzaldehyde) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:90176-80-0)4-Fluoro-2-(trifluoromethyl)benzaldehyde
sfd3942
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:90176-80-0)4-氟-2-三氟甲基苯甲醛
LE2890252
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email